Triethylene glycol, dipropionate

• CAS No.: 141-34-4
• Molecular Formula: C12H22O6
• Molecular Weight: 262.30 g/mol
• IUPAC Name: 2-[2-(2-propanoyloxyethoxy)ethoxy]ethyl propanoate
• InChI: InChI=1S/C12H22O6/c1-3-11(13)17-9-7-15-5-6-16-8-10-18-12(14)4-2/h3-10H2,1-2H3
• InChI Key: AWKXKNCCQLNZDB-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)OCCOCCOCCOC(=O)CC

Description

Triethylene glycol dipropionate (TEGDP) is an ester derivative of triethylene glycol (TEG) and propionic acid. Structurally, it consists of a triethylene glycol backbone (three ethylene oxide units) esterified with two propionate groups. For instance, triethylene glycol (TEG) itself is utilized in printing inks, heat-transfer fluids, and hygroscopic applications due to its high boiling point (288°C) and water solubility .

TEGDP’s physicochemical properties, such as viscosity, solubility, and thermal stability, are influenced by its esterification. The dipropionate modification increases molecular weight compared to TEG, likely elevating its boiling point and reducing volatility.

Comparison with Similar Compounds

Glycol Esters

Triethylene Glycol Diacetate (TEGDA)

• Structure : TEG esterified with two acetate groups.
• Properties : Similar to TEGDP, TEGDA is a peroxide-forming compound . Esters like TEGDA and TEGDP are less polar than their parent glycols, reducing water solubility but enhancing compatibility with hydrophobic matrices.
• Applications : Used in plasticizers and solvents.

Diethylene Glycol Dipropionate (DEGDP)

• Structure : Diethylene glycol (DEG) with two propionate groups.
• DEG itself has a lower boiling point (245°C) compared to TEG (288°C) .

Tetraethylene Glycol Dipropionate (TTEGDP)

• Structure : Tetraethylene glycol (TTEG) esterified with propionate.
• Comparison : TTEGDP’s longer ethylene oxide chain increases hydrophilicity and molecular weight relative to TEGDP. TTEG exhibits higher viscosity and refractive index than TEG, as shown in glycol refractive index studies .

Parent Glycols

Property	Ethylene Glycol (EG)	Diethylene Glycol (DEG)	Triethylene Glycol (TEG)	Tetraethylene Glycol (TTEG)
Molecular Formula	C₂H₆O₂	C₄H₁₀O₃	C₆H₁₄O₄	C₈H₁₈O₅
Boiling Point (°C)	197	245	288	314 (estimated)
O/C Ratio	1.0	0.75	0.66	0.63
Key Applications	Antifreeze, resins	Solvents, humectants	Hygroscopic fluids, inks	High-temperature solvents

TEGDP’s parent glycol, TEG, demonstrates lower volatility and higher hygroscopicity than EG and DEG, making it suitable for moisture absorption in HVAC systems . However, esterification reduces hygroscopicity, redirecting TEGDP toward non-aqueous applications.

Structurally Analogous Diols

2-Methylpentane-2,4-diol (MPD)

• Structure : C₆H₁₄O₂ with branched geometry vs. TEGDP’s linear structure.
• Comparison : Despite a similar molecular formula (C₆H₁₄O₄ for TEGDP vs. C₆H₁₄O₂ for MPD), MPD’s branched structure reduces hydrogen-bonding capacity, altering solubility and reactivity. MPD is used in fluorescence studies as a solvent with distinct physicochemical behavior .

Tripropylene Glycol (TPG)

• Structure : Three propylene oxide units vs. TEG’s ethylene oxide units.
• Comparison : TPG’s methyl groups introduce steric hindrance, lowering polarity and increasing hydrophobicity. It is used in cosmetics and polymers, with a lower boiling point (~267°C) than TEG .